Cas no 1206987-75-8 (N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide
• CAS No: 1206987-75-8
• MF: C₁₅H₁₀N₄O₂S
• MW: 310.330501079559
• CID: 6204629
• PubChem ID: 45497442
• Update Time: 2025-07-01

N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide
• 1206987-75-8
• N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide
• F1897-0714
• N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1,2-oxazole-5-carboxamide
• AKOS024618056
• N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)isoxazole-5-carboxamide

• Inchi： 1S/C15H10N4O2S/c20-14(13-4-5-16-21-13)17-11-3-1-2-10(8-11)12-9-19-6-7-22-15(19)18-12/h1-9H,(H,17,20)
• InChI Key： QUPWHVAUSDELLK-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)C1C=CC=C(C=1)NC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 310.05244675g/mol
• Monoisotopic Mass: 310.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-{imidazo2,1-b1,3thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide

Introduction to N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide (CAS No. 1206987-75-8)

N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide, identified by its CAS number 1206987-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of this compound features a 1,2-oxazole core, which is flanked by an imidazo[2,1-b][1,3]thiazole moiety and a phenyl group. The presence of these nitrogen-containing heterocycles imparts remarkable electronic and steric characteristics to the molecule, which are critical for its biological activity. Specifically, the imidazo[2,1-b][1,3]thiazole ring system is known for its role in modulating biological pathways and has been extensively studied for its potential in developing therapeutic agents.

In recent years, there has been a surge in research focused on designing novel heterocyclic compounds with enhanced pharmacological properties. The 1,2-oxazole scaffold, in particular, has emerged as a versatile platform for creating molecules with diverse biological activities. This includes applications in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of the phenyl group further enhances the compound's pharmacokinetic profile by improving solubility and metabolic stability.

One of the most compelling aspects of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide is its potential as a drug candidate. The compound's unique structural features suggest that it may interact with biological targets in ways that are distinct from conventional therapeutics. This has led to its investigation as a possible lead compound for further medicinal chemistry optimization.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The imidazo[2,1-b][1,3]thiazole moiety, in particular, has been shown to exhibit significant promise in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have been reported to inhibit kinases and other enzymes involved in cancer progression. Similarly, the 1,2-oxazole ring has demonstrated efficacy in disrupting bacterial biofilms and inhibiting viral replication.

The synthesis of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide represents a significant advancement in the field of organic synthesis. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both preclinical studies and potential clinical trials. Advanced synthetic methodologies have enabled chemists to modify various functional groups within the molecule without compromising its core structure.

From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled to predict its behavior in biological systems. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how the compound interacts with target proteins and nucleic acids. These computational studies have been instrumental in guiding experimental design and optimizing lead compounds for better efficacy.

The pharmacological potential of N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide has also been explored through high-throughput screening (HTS) campaigns. These screens have identified novel interactions between the compound and various biological targets relevant to human health. For example, preliminary data suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders.

In conclusion, N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1,2-oxazole-5-carboxamide (CAS No. 1206987-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve，this compound will undoubtedly play a crucial role in shaping the future of drug discovery.